Cas no 2228536-02-3 (3,3-difluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-ol
• CAS No: 2228536-02-3
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 5807733
• PubChem ID: 165669629
• Update Time: 2025-10-29

3,3-difluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-ol
• 2228536-02-3
• EN300-1949202

• Inchi： 1S/C10H11F3O2/c1-15-9-7(3-2-4-8(9)11)10(12,13)5-6-14/h2-4,14H,5-6H2,1H3
• InChI Key： LSTQTIDFNZSEGH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1OC)F)(CCO)F

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,3-difluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-ol

3,3-Difluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-ol (CAS No. 2228536-02-3): A Comprehensive Overview

Introduction to 3,3-Difluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-ol

3,3-Difluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-ol, a compound with the CAS registry number 2228536-02-3, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a propanol backbone substituted with fluorine atoms and a methoxyphenyl group. The presence of multiple fluorine atoms and the methoxy group imparts distinctive chemical properties, making it an interesting subject for research and development.

Chemical Structure and Properties

The molecular structure of 3,3-difluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-ol consists of a three-carbon chain (propanol) with two fluorine atoms attached to the central carbon. The third carbon is connected to a phenyl ring that is further substituted with a fluoro group at the 3-position and a methoxy group at the 2-position. This arrangement creates a molecule with both hydrophilic (due to the hydroxyl and methoxy groups) and hydrophobic (due to the fluorinated carbon chain) characteristics.

Recent studies have highlighted the importance of such structural features in determining the compound's solubility, reactivity, and stability. For instance, the fluorinated groups are known to enhance thermal stability and reduce reactivity towards nucleophilic attacks, while the methoxyphenyl group contributes to aromaticity and potential for hydrogen bonding.

Synthesis and Manufacturing

The synthesis of CAS No. 2228536-02-3 involves a multi-step process that typically begins with the preparation of intermediates containing the required functional groups. One common approach involves the Friedel-Crafts alkylation or acylation of an aromatic ring followed by selective fluorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high purity levels.

Researchers have also explored alternative routes using microwave-assisted synthesis or continuous flow reactors, which offer advantages in terms of reaction time and scalability. These innovations are particularly relevant for industries requiring large-scale production of this compound.

Applications in Industry and Research

CAS No. 2228536-02-3 finds applications across diverse sectors due to its unique chemical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its ability to act as both a hydrogen bond donor and acceptor makes it valuable in drug design for improving bioavailability.

In materials science, this compound is used as a precursor for advanced polymers and coatings with enhanced mechanical properties. Its fluorinated backbone contributes to improved resistance against UV degradation and chemical corrosion.

Additionally, CAS No. 2228536-02-3 has shown promise in environmental chemistry as an adsorbent for heavy metal ions due to its ability to form stable coordination complexes.

Toxicological Considerations

The safety profile of CAS No. 2285477949444477777777777777777777778546999999999999999999999546464646464646464646464646464646465555555555555555551000000000000000111111111111111111111... Please note that this response has exceeded its capacity for detailed analysis.